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Compound of Interest

Compound Name: 22-Hydroxy Mifepristone-d6

Cat. No.: B7826077

For Immediate Implementation: This document provides crucial safety and logistical protocols
for the handling and disposal of 22-Hydroxy Mifepristone-d6. All personnel must adhere to
these procedures to mitigate risks and ensure a safe laboratory environment.

22-Hydroxy Mifepristone-d6, a deuterated metabolite of Mifepristone, requires careful
handling due to the potent nature of the parent compound. While a specific Safety Data Sheet
(SDS) for this metabolite is not readily available, the safety precautions for Mifepristone should
be strictly followed. Mifepristone is classified as a reproductive toxin, harmful if swallowed, and
can cause skin and eye irritation.[1][2][3]

Essential Personal Protective Equipment (PPE)

The following table outlines the mandatory personal protective equipment for all personnel
handling 22-Hydroxy Mifepristone-d6. This multi-layered approach is designed to prevent
accidental exposure through inhalation, dermal contact, or ingestion.
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PPE Category

Item

Specifications and Use

Respiratory Protection

N95 Respirator or higher

Required when handling the
compound in powdered form to
prevent inhalation of airborne
particles. A Powered Air-
Purifying Respirator (PAPR)
may be necessary for
operations with a higher risk of

aerosolization.[4][5][6]

Hand Protection

Double Nitrile Gloves

Wear two pairs of nitrile gloves
at all times. Change the outer
glove immediately upon
contamination. Use proper
glove removal technique to

avoid skin contact.[1][6]

Body Protection

Disposable Gown or Lab Coat

A long-sleeved, disposable
gown or a dedicated lab coat is
required. It should be removed
before leaving the designated

work area.[4]

Eye and Face Protection

Safety Glasses with Side
Shields or Goggles

Must be worn to protect
against splashes or airborne
particles. A face shield may be
required for procedures with a
higher splash risk.[4][7]

Operational Plan: Step-by-Step Handling Protocol

Adherence to this workflow is mandatory for all procedures involving 22-Hydroxy

Mifepristone-d6.
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Caption: Step-by-step workflow for safely handling 22-Hydroxy Mifepristone-d6.
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Disposal Plan: Managing Contaminated Waste

All materials that come into contact with 22-Hydroxy Mifepristone-d6 are to be considered
hazardous waste.

e Solid Waste: This includes used gloves, gowns, bench paper, and any contaminated
consumables. These items must be collected in a dedicated, clearly labeled hazardous
waste container.

e Liquid Waste: Solutions containing the compound should be collected in a sealed, labeled
hazardous waste container.

» Final Disposal: All hazardous waste must be disposed of through a licensed waste disposal
facility, likely via incineration, in accordance with local, regional, and national regulations.[5]
[8] Chemical waste generators are responsible for the correct classification and disposal of
waste.[7]

Emergency Procedures

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes.[7] Remove contaminated clothing. If irritation persists, seek medical attention.

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally.[7] Seek immediate medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[7]

 Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water
and have them drink plenty of water.[7] Seek immediate medical attention.

By implementing these comprehensive safety measures, researchers can minimize their risk of
exposure and ensure a secure laboratory environment when working with 22-Hydroxy
Mifepristone-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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